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Compound of Interest

Compound Name: SCH79797 dihydrochloride

Cat. No.: B572083

Essential Safety and Handling Guide for
SCH79797 Dihydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SCH79797 dihydrochloride. The following
procedural guidance outlines operational plans, personal protective equipment (PPE)
protocols, and disposal methods to ensure a safe laboratory environment.

Compound Information and Hazards

SCH79797 dihydrochloride is a potent and selective non-peptide antagonist of the Protease-
Activated Receptor 1 (PAR1).[1][2] It is also recognized as a broad-spectrum antibiotic that
functions through a dual-mechanism of action: inhibiting dihydrofolate reductase and disrupting
bacterial cell membrane integrity.[1][3][4] While Safety Data Sheets (SDS) from multiple
suppliers state that the substance does not meet the criteria for being classified as hazardous,
it is a highly bioactive compound that requires careful handling.[5][6]

Chemical and Physical Properties:
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Property Value

Formula C23H2sNs-2HCI[1][6]
Molecular Weight 444.41 g/mol [1][6]
CAS Number 1216720-69-2[1][5][6]

Soluble to 50 mM in DMSO and 5 mM in

Solubilit
Y ethanol.[1][2]

| Storage | Desiccate at room temperature.[1] For long-term storage as a powder, -20°C is

recommended.[2] |

Personal Protective Equipment (PPE)

A thorough risk assessment should always precede the handling of any chemical. For
SCH79797 dihydrochloride, the following multi-layered PPE approach is recommended to
minimize exposure.
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Secondary/Task-Specific

Task Categor Primary PPE
2 i PPE
» Safety glasses with side
General Lab Operations shieldse Standard laboratory « Nitrile gloves
coate Closed-toe shoes
* Chemical splash gogglese * Use of a chemical fume hood
Handling Powder/Solid Laboratory coate Closed-toe is strongly recommended to
shoese Nitrile gloves avoid inhalation.[7]

« Chemical splash gogglese )
« A face shield may be used for
] o ) Laboratory coate Closed-toe N ) ]
Handling Liquids/Solutions ] ] additional protection against
shoese Chemical-resistant
splashes.[8][9]

gloves (e.g., nitrile)[8]

* Chemical splash goggles or

face shields Chemical-resistant < For large spills or if aerosols
Accidental Spill Cleanup apron or coverallse Double- are generated, respiratory

gloving (nitrile)» Chemical- protection may be necessary.

resistant footwear

Note: Always inspect PPE for integrity before use and remove it carefully to avoid self-
contamination.[10]

Operational and Handling Plan

A structured workflow is essential for safely handling potent compounds like SCH79797
dihydrochloride.

3.1. Preparation and Weighing

o Designate Area: Conduct all work in a designated area, such as a chemical fume hood, to
contain any potential spills or dust.[10]

o Assemble Materials: Before starting, gather all necessary equipment, including PPE,
spatulas, weigh boats, solvents, and waste containers.

+ Review SDS: Always have the Safety Data Sheet readily accessible.[10]
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» Weighing: When weighing the solid compound, perform the task within a chemical fume
hood to prevent inhalation of fine particulates. Use a disposable weigh boat to simplify
cleanup and prevent cross-contamination.

3.2. Solution Preparation

Solvent Addition: When preparing solutions, add the solvent to the powder slowly to prevent
splashing.

Solubility: SCH79797 dihydrochloride is soluble in DMSO and ethanol.[1][2] Be aware that
moisture-absorbing DMSO can reduce solubility.[2]

Manipulation: Keep all solutions and subsequent manipulations within the designated
handling area.

3.3. Post-Handling Decontamination

Work Surfaces: After use, decontaminate all work surfaces with an appropriate cleaning
agent (e.g., 70% ethanol).

Equipment: Clean all non-disposable equipment according to standard laboratory
procedures.

PPE Removal: Remove PPE in the reverse order it was put on. Dispose of single-use items
in the designated hazardous waste container.[10]

Emergency Procedures
4.1. First Aid Measures

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.[5][6]

» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[5][6]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek medical attention.[5][6]
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 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[5]

4.2. Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: For liquid spills, absorb with an inert material (e.g., diatomite, universal
binders).[5] For solid spills, carefully sweep or vacuum the material, avoiding dust
generation.

Clean: Decontaminate the spill area and place all contaminated materials into a sealed
container for proper disposal.[5]

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

o Chemical Waste: Dispose of unused SCH79797 dihydrochloride and any solutions
containing the compound as hazardous chemical waste. Do not dispose of it down the drain.
[10]

» Contaminated Materials: All disposable items that have come into contact with the compound
(e.g., gloves, weigh boats, pipette tips) should be placed in a clearly labeled hazardous
waste container.

o Container Disposal: Before disposing of the empty stock container, ensure it is thoroughly
decontaminated. Obliterate or remove the label before disposal.[10]

Mechanism of Action Visualization

SCH79797 dihydrochloride exhibits a dual-mechanism of action against bacteria, making it a
promising antibiotic candidate that can evade drug resistance.[3][4] It simultaneously targets
bacterial folate metabolism and disrupts membrane integrity.[1][3][4]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-14994/SCH79797-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14994/SCH79797-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14994/SCH79797-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b572083?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/product/b572083?utm_src=pdf-body
https://www.biorxiv.org/content/10.1101/2020.03.12.984229v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC7780349/
https://www.rndsystems.com/products/sch-79797-dihydrochloride_1592
https://www.biorxiv.org/content/10.1101/2020.03.12.984229v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC7780349/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Bacterial Cell

Folate Metabolism Pathway
Tetrahydrofolate
(Essential for DNA Synthesis) | | | | eads to

SCH79797 Dihydrochloride Inhibits | Dihydrofolate Reductase (DHFR) |_Catal&>
o2 =Tyl Leadst
— | g Bactericidal Effect
% Cell Membrane Integrity Leﬁ}‘E 1o, (Cell Death)

Outcome

Click to download full resolution via product page

Caption: Dual-mechanism antibiotic action of SCH79797.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling SCH79797
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572083#personal-protective-equipment-for-handling-
sch79797-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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